Cas no 1206524-67-5 (6-fluoro-3(2h)-pyridazinone)

• Product Name: 6-fluoro-3(2h)-pyridazinone
• CAS No: 1206524-67-5
• MF: C₄H₃FN₂O
• MW: 114.077823877335
• MDL: MFCD22491593
• CID: 1209934
• PubChem ID: 56633764
• Update Time: 2025-10-23

6-fluoro-3(2h)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3(2h)-pyridazinone
• 1206524-67-5
• 6-Fluoro-2H-pyridazin-3-one
• CS-0367325
• AKOS017344717
• AT24740
• 3-fluoro-1H-pyridazin-6-one
• 6-Fluoropyridazin-3-ol
• 6-fluoropyridazin-3(2H)-one
• EN300-5932089

• MDL： MFCD22491593
• Inchi： 1S/C4H3FN2O/c5-3-1-2-4(8)7-6-3/h1-2H,(H,7,8)
• InChI Key： HBXHZKJSJOZGDW-UHFFFAOYSA-N
• SMILES： FC1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 114.02294089g/mol
• Monoisotopic Mass: 114.02294089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 6-fluoro-3(2h)-pyridazinone

Exploring the Properties and Applications of 6-Fluoro-3(2H)-Pyridazinone (CAS No. 1206524-67-5)

In the realm of heterocyclic chemistry, 6-fluoro-3(2H)-pyridazinone (CAS No. 1206524-67-5) has emerged as a compound of significant interest due to its unique structural features and potential applications. This fluorinated pyridazinone derivative is increasingly studied for its role in pharmaceutical research, agrochemical development, and material science. Researchers and industry professionals are actively exploring its synthesis, reactivity, and biological activity, making it a hot topic in modern organic chemistry.

The molecular structure of 6-fluoro-3(2H)-pyridazinone features a pyridazinone core with a fluorine substituent at the 6-position, which significantly influences its electronic properties and chemical behavior. This fluorination pattern is particularly valuable in drug design, as it often enhances metabolic stability and bioavailability. Many scientists are investigating how this compound compares to other fluorinated heterocycles in terms of synthetic accessibility and functional group compatibility.

Recent studies have focused on the structure-activity relationship of 6-fluoro-3(2H)-pyridazinone derivatives, particularly in medicinal chemistry applications. The compound serves as a versatile building block for the development of novel therapeutic agents, with potential applications in central nervous system disorders and inflammatory conditions. Its hydrogen bonding capacity and dipole moment characteristics make it particularly interesting for molecular recognition studies.

In agrochemical research, 6-fluoro-3(2H)-pyridazinone has shown promise as a precursor for crop protection agents. The fluorine atom's introduction often leads to improved pesticidal activity and environmental persistence profiles. Researchers are particularly interested in how this compound compares to traditional pyridazine-based agrochemicals in terms of efficacy and environmental impact.

The synthetic chemistry community has developed several efficient routes to access 6-fluoro-3(2H)-pyridazinone, with recent advances focusing on green chemistry approaches and catalytic fluorination methods. These developments address growing concerns about sustainable chemical production and have made the compound more accessible for research purposes. Many synthetic chemists are searching for information about optimized synthesis of fluorinated pyridazinones and scale-up procedures for this particular derivative.

Material scientists have also taken notice of 6-fluoro-3(2H)-pyridazinone due to its potential applications in electronic materials and liquid crystals. The compound's electronic properties and molecular stacking behavior are under investigation for developing new organic semiconductors and optoelectronic materials. This aligns with current industry trends toward fluorinated organic materials for advanced technological applications.

Analytical characterization of 6-fluoro-3(2H)-pyridazinone presents interesting challenges and opportunities. Modern techniques such as NMR spectroscopy and mass spectrometry are essential for quality control and structural verification. Many researchers are interested in the spectroscopic fingerprints of this compound and how they compare to non-fluorinated analogs.

The safety profile and toxicological aspects of 6-fluoro-3(2H)-pyridazinone are important considerations for its practical applications. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be followed when working with this compound. Recent publications have addressed questions about its environmental fate and biodegradation pathways, which are increasingly important in chemical development.

Looking forward, the scientific community anticipates continued growth in research involving 6-fluoro-3(2H)-pyridazinone. Its combination of synthetic versatility and potentially valuable biological activity makes it a compelling subject for further investigation. Current research trends suggest increasing interest in its application to targeted drug delivery systems and smart materials, reflecting broader movements in chemical research toward precision and functionality.

For researchers considering working with 6-fluoro-3(2H)-pyridazinone, it's worth noting that several commercial suppliers now offer this compound in research quantities. The growing availability reflects increasing demand from both academic and industrial laboratories. Many scientists are searching for information about storage conditions, handling precautions, and purity standards for this material.

In conclusion, 6-fluoro-3(2H)-pyridazinone (CAS No. 1206524-67-5) represents an important fluorinated heterocycle with diverse potential applications across multiple scientific disciplines. Its study contributes to our understanding of structure-property relationships in fluorinated compounds and opens new avenues for innovation in pharmaceuticals, agrochemicals, and advanced materials. As research continues, we can expect to see more publications and patents featuring this interesting molecule.